1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride

• CAS No.: 2624138-86-7
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.7

Description

1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride is a chemical compound with the molecular formula C8H16ClNO2 and a molecular weight of 193.6711 . This compound is characterized by its unique spirocyclic structure, which includes a dioxaspiro moiety. It is often used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride typically involves multiple steps, starting from readily available precursors. The synthetic route generally includes the formation of the spirocyclic structure followed by the introduction of the methanamine group. The final step involves the conversion to the hydrochloride salt to enhance the compound’s stability and solubility. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including controlled temperature, pressure, and the use of specific catalysts .

Chemical Reactions Analysis

1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce the compound, potentially altering the spirocyclic structure.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles under appropriate conditions. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spirocyclic compounds.

Biology: The compound is studied for its potential biological activity, including its interaction with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: It is used in the production of specialty chemicals and materials due to its unique chemical properties

Mechanism of Action

The mechanism of action of 1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride involves its interaction with specific molecular targets. The compound’s spirocyclic structure allows it to bind to certain enzymes or receptors, potentially modulating their activity. The exact pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

1-{5,8-dioxaspiro[3.5]nonan-7-yl}methanamine hydrochloride can be compared with other spirocyclic compounds, such as:

1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride: This compound has a similar structure but differs in the position of the methanamine group, leading to different chemical and biological properties.

Spiro[3.5]nonane derivatives: These compounds share the spirocyclic core but have different functional groups, affecting their reactivity and applications. The uniqueness of this compound lies in its specific structural features and the resulting chemical behavior